2,4,5-trimethyl-N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide

• IUPAC Name: (NE)-2,4,5-trimethyl-N-(4-oxonaphthalen-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C19H17NO3S/c1-12-10-14(3)19(11-13(12)2)24(22,23)20-17-8-9-18(21)16-7-5-4-6-15(16)17/h4-11H,1-3H3/b20-17+
• InChI Key: UZQJFTHJTGKTAG-LVZFUZTISA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N=C2C=CC(=O)C3=CC=CC=C23)C
• Isomeric SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)/N=C/2\C=CC(=O)C3=CC=CC=C23)C
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol

Description

2,4,5-trimethyl-N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, commonly known as TONB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TONB belongs to the family of sulfonamide compounds and has been synthesized using various methods.

Scientific Research Applications

Scintillation Materials

Research into plastic scintillators, which are used in radiation detection, has shown the importance of various luminescent dyes and solvents in enhancing the efficiency and stability of these materials. For instance, incorporating specific aromatic compounds, such as naphthalene derivatives, into polymethyl methacrylate-based scintillators can improve their scintillation properties without compromising their thermal, light, and radiation damage stability. This suggests potential applications of 2,4,5-trimethyl-N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in the development of advanced scintillation materials due to its structural resemblance to naphthalene derivatives (Salimgareeva & Kolesov, 2005).

Heterocyclic Compounds in Medicinal Chemistry

The study of heterocyclic compounds, especially those incorporating naphthalene frameworks, has identified a broad range of applications in medicinal chemistry. Naphthalimide derivatives, which share structural features with the compound , have been explored for their interaction with biological targets, including DNA, enzymes, and receptors. Their potential in medicinal applications, notably as anticancer, antibacterial, antifungal, antiviral, anti-inflammatory, and antidepressant agents, highlights the diverse therapeutic areas where 2,4,5-trimethyl-N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide might find relevance (Gong et al., 2016).

Corrosion Inhibitors

Research into the use of phthalocyanine and naphthalocyanine derivatives as corrosion inhibitors has demonstrated their effectiveness due to the presence of nitrogen atoms and aromatic rings capable of forming chelating complexes with metal atoms. This property makes them excellent anticorrosive materials in various conditions, suggesting potential applications for 2,4,5-trimethyl-N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in protecting metals from corrosion (Verma et al., 2021).